Cas no 160700-42-5 (Panclicin B)

• Product Name: Panclicin B
• CAS No: 160700-42-5
• MF: C₂₆H₄₇NO₅
• MW: 453.655088663101
• CID: 184768
• Update Time: 2024-03-01

Panclicin B Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-formyl-,(1S)-1-[[(2S,3S)-3-decyl-4-oxo-2-oxetanyl]methyl]octyl ester (9CI)
• (-)-Panclicin B
• L-Alanine,N-formyl-, 1-[(3-decyl-4-oxo-2-oxetanyl)methyl]octyl ester, [2S-[2a[R*(R*)],3b]]-
• Panclicin B

• Inchi： 1S/C26H47NO5/c1-4-6-8-10-11-12-14-16-18-23-24(32-26(23)30)19-22(17-15-13-9-7-5-2)31-25(29)21(3)27-20-28/h20-24H,4-19H2,1-3H3,(H,27,28)/t21-,22-,23-,24-/m0/s1
• InChI Key： WKCHBWPPSCZGSC-ZJZGAYNASA-N
• SMILES： O1C([C@@H](CCCCCCCCCC)[C@@H]1C[C@H](CCCCCCC)OC([C@H](C)NC=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 21
• Complexity: 524
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid esters